106-49-0(4-methylaniline),4MN,T0300

4-methylaniline Properties

Names and Identifiers

- p-Toluidine
- P-TOLYLAMINE
- P-AMINOTOLUENE
- PARA-TOLUIDINE
- P-METHYLANILINE
- 1-Amino-4-methylbenzene
- 4-Aminotoluen
- 4-aminotoluen(czech)
- 4-Methylaniline
- 4-Toluidine
- 4-aminotoluene
- 4-Aminotoluene,4-Methylaniline
- 4-methylbenzenamine
- para-methylaniline
- p-Toluidin
- p-toluidyna
- tolyamine
- Tolylamine
- ci37107
- c.i.37107
- NSC 15350
- р-Touidin
- р-Touidine
- NSC 114040
- 4-Aminotoluene
- p-Toluidin [Czech]
- 4methylaniline
- p-Toluidine, 99%
- 4-methyl-aniline
- GS-6708
- NCGC00247917-02
- CI Azoic Coupling Component 107
- J-001600
- EINECS 203-403-1
- CCRIS 598
- NS00003075
- HSDB 2044
- p-Toluidine, SAJ special grade, >=99.0%
- NCGC00254002-01
- 4-Amino-1-methylbenzene
- AI3-19858
- T0300
- P-TOLUIDINE [USP-RS]
- paratoluidine
- NSC15350
- 4-METHYLBENZAMINE
- NSC-15350
- 4-Aminotoluen [Czech]
- WLN: ZR D1
- I1D0KL7I4U
- AZOIC COUPLING COMPONENT 107
- 4-methylphenylamine
- AKOS000119134
- UNII-I1D0KL7I4U
- F2190-0420
- 4MN
- RCRA waste number U353
- EC 203-403-1
- EN300-17941
- p-Toluidine, for synthesis, 99%
- Aniline, p-methyl-
- Naphtol AS-KGLL
- 4-tolylamine
- p-Toluidine, liquid or solid
- C.I. Azoic Coupling Component 107
- NCGC00247917-01
- 106-49-0
- FT-0675283
- p-Toluidyna [Polish]
- p-Toluidine, for spectrophotometric det. of Au, Tl(III), W, >=99.0%
- BP-11946
- 12221-03-3
- C.I. 37107
- CHEMBL58521
- NCGC00247917-03
- 4-methyl-phenylamine
- Q2043499
- RCRA waste no. U353
- DTXCID601872
- P-TOLUIDINE [MI]
- InChI=1/C7H9N/c1-6-2-4-7(8)5-3-6/h2-5H,8H2,1H
- CAS-106-49-0
- p-Toluidine, liquid or solid [UN1708] [Poison]
- Benzenamine, 4-methyl-
- DTXSID6021872
- MFCD00007906
- 4-methyl aniline
- NCGC00259691-01
- Toluidine, p-
- CI 37107
- FT-0695721
- Z57127875
- p-Toluidine 100 microg/mL in Methanol
- Tox21_202142
- AM10491
- SCHEMBL11887
- FT-0654835
- p-Methylbenzenamine
- 26915-12-8
- Naphtol AS-KG
- P-TOLUIDINE [USP IMPURITY]
- p-Toluidine, 99.6%
- 4-AMINOTOLUENE [HSDB]
- CHEBI:37825
- p-tolyl-amine
- P-TOLUIDINE, United States Pharmacopeia (USP) Reference Standard
- 4-amino-toluene
- AMINOBENZOIC ACID IMPURITY D [EP IMPURITY]
- P-Toluidine/4-Aminotoluene
- Tox21_300168
- BDBM50008562
- 4-METHYLBENZENEAMINE
- 4Amino1methylbenzene
- P-TOLUIDINE (USP-RS)
- p-Tolyamine
- C.I.Azoic Coupling Component 107
- p-Toluidyna
- 4-Methylbenzenamine
- 1-Amino-4-methylbenzol
- Naphtol ASKG
- p-Toluidine (ACGIH)
- STL137776
- 4Methylbenzenamine
- p-Methylbenzeneamine
- 4Aminotoluene
- 4-Methyl-1-aminobenzene
- P-TOLUIDINE (USP IMPURITY)
- 4-AMINOTOLUENE
- Aniline, 4-methyl-
- 1Amino4methylbenzene
- p-Toluidyna (Polish)
- Benzolamin, 4-methyl-
- para-toluidine
- Benzenamine, 4methyl
- p-Tolylamine
- Naphtol ASKGLL
- Toluidine, p
- Tolyamine
- p-Methylaniline
- pToluidin
- Aniline, pmethyl
- AMINOBENZOIC ACID IMPURITY D (EP IMPURITY)
- Benzamine, 4-methyl-
- Benzenamine, 4-methyl-(9CI)
- pAminotoluene
- DB-024354
- 4Toluidine
- pMethylbenzenamine
- pTolylamine
- pToluidyna
- p-Aminotoluene
- pMethylaniline
- 4Aminotoluen
- P-TOLUIDINE
- +Expand
- MDL： MFCD00007906
- InChIKey： RZXMPPFPUUCRFN-UHFFFAOYSA-N
- Inchi： 1S/C7H9N/c1-6-2-4-7(8)5-3-6/h2-5H,8H2,1H3
- SMILES： CC1=CC=C(C=C1)N
- BRN： 471281

Computed Properties

Exact Mass: 107.07300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 107.073499
Heavy Atom Count: 8
Complexity: 62.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.15840
PSA: 26.02000
Merck: 9536
Refractive Index: 1.5636
Water Partition Coefficient: 1.1 g/100 mL
Boiling Point: 200 °C(lit.)
Melting Point: 41-46 °C (lit.)
Vapor Pressure: 1 hPa ( 42 °C)
7 hPa ( 68 °C)
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
FEMA: 2337
Solubility: Soluble in ethanol, pyridine, diethyl ether, acetone, carbon tetrachloride, methanol, carbon disulfide, oils and dilute acids.
Color/Form: The pure product is colorless flake crystal [1]
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids.
Solubility: Slightly soluble in water, soluble in ethanol \ ether \ benzene \ hydrochloric acid [14]
Sensitiveness: Air & Light Sensitive
pka: 5.08(at 25℃)
Density: 0.973 g/mL at 25 °C(lit.)
Ionization Potential: 7.50 eV

4-methylaniline Security Information

Symbol: GHS06 GHS08 GHS09
RTECS：XU3150000
WGK Germany：2
Safety Term：6.1
Safety Instruction： S28-S36/37-S45-S61-S28A
Packing Group：II
Packing Group：II
Risk Phrases：R23/24/25; R36; R40; R43; R50
Hazard Level：6.1
Dangerous goods sign： T N
Hazardous Material transportation number：UN 3451 6.1/PG 2
Hazard Statement： H301,H311,H317,H319,H331,H351,H400
Warning Statement： P261,P273,P280,P301+P310,P305+P351+P338,P311
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：II
Risk Phrases： 23/24/25-36-40-43-50
Signal Word：Danger
TSCA：Yes
Explosive Limit：6.6%
HazardClass：6.1
FLUKA BRAND F CODES：8-23

4-methylaniline Customs Data

HS CODE：2921430090
Customs Data：

China Customs Code:
2921430090

Overview:

2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

Summary:

HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-methylaniline Synthesis

Synthetic Circuit 1

2101-86-2

108-38-3

106-49-0

94026-73-0

33863-78-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: m-Xylene

Reference

: Aliphatic C-H, N-insertion versus aromatic N-substitution in the reaction of arylnitrenium-boron trifluoride complexes with methylated benzenes

Spagnolo, Piero; Zanirato, Paolo, Tetrahedron Letters, 1987, 28(9), 961-4

Synthetic Circuit 2

68734-96-3

68734-87-2

106-49-0

88-44-8

Reaction Conditions

Reference

The Piria reaction. III. Mechanism studies

Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

Synthetic Circuit 3

259673-73-9

106-49-0

88-44-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water
2.1 -

Reference

The Piria reaction. III. Mechanism studies

Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

Synthetic Circuit 4

623-11-0

106-49-0

88-44-8

Reaction Conditions

1.1 Reagents: Sodium bisulfite Solvents: Water
2.1 -

Reference

The Piria reaction. III. Mechanism studies

Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

Synthetic Circuit 5

99-99-0

106-49-0

88-44-8

Reaction Conditions

1.1 Reagents: Sodium sulfite Solvents: Water
2.1 -

Reference

The Piria reaction. III. Mechanism studies

Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

4-methylaniline Raw materials

1-Azido-4-methylbenzene

4-methylaniline Preparation Products

4-methylaniline Related Literature

1. Au/Ag–Mo nano-rods catalyzed reductive coupling of nitrobenzenes and alcohols using glycerol as the hydrogen source

Xinjiang Cui,Chengming Zhang,Feng Shi,Youquan Deng Chem. Commun. 2012 48 9391
2. 757. Studies in peroxidase action. Part VII. The oxidation of p-toluidine by hydrogen peroxide in the presence of ferrous sulphate

D. G. H. Daniels,F. T. Naylor,B. C. Saunders J. Chem. Soc. 1951 3433
3. Additive-free N-methylation of amines with methanol over supported iridium catalyst

Jing Wang,Wenwen Qiang,Sen Ye,Longfei Zhu,Xiang Liu,Teck-Peng Loh Catal. Sci. Technol. 2021 11 3364
4. Theoretical study on the reaction mechanism of Si2Cl6 and HCl catalyzed by amine catalysts

Na Zhang,Qing Zheng,Yi Wang,Danqi Wang,Wencai Peng,Jianshu Zhang,Jinli Zhang,Jichang Liu New J. Chem. 2022 46 17977
5. Protonolysis of a toluidinoalkyl platinum(ii) complex derived from the insertion of the CC bond into the Pt–NHR (amido) bond: the role of amine in Pt-catalyzed hydroamination of acrylonitrile

Jung Min Seul,Soonheum Park J. Chem. Soc. Dalton Trans. 2002 1153
6. Preparation, characterization, and chemical-induced hydrophobicity of thermostable amine-modified graphene oxide

Jing Wang,Hong-Zhang Geng,Zhi-Jia Luo,Songting Zhang,Jinqiu Zhang,Juncheng Liu,Hai-Jie Yang,Sujun Ma,Baoquan Sun,Yan Wang,Shi-Xun Da,Yun-Qiao Fu RSC Adv. 2015 5 105393
7. Controlled growth of hexagonal Zn2GeO4 nanorods on carbon fibers for photocatalytic oxidation of p-toluidine

Guohua Jiang,Bolin Tang,Hua Chen,Yongkun Liu,Lei Li,Qin Huang,Wenxing Chen RSC Adv. 2015 5 25801
8. A base-mediated self-propagative Lossen rearrangement of hydroxamic acids for the efficient and facile synthesis of aromatic and aliphatic primary amines

Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem. 2016 14 9046
9. Organic chemistry

J. Chem. Soc. Abstr. 1901 80 A357
10. A three-component synthesis of aryl(heteroaryl)acylamides

Rafa? Loska,Patrycja Bukowska Org. Biomol. Chem. 2015 13 9872

Cas no 106-49-0 (4-methylaniline)

4-methylaniline Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-methylaniline Security Information

4-methylaniline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-methylaniline Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

4-methylaniline Raw materials

4-methylaniline Preparation Products

4-methylaniline Related Literature

Related Categories

106-49-0 (4-methylaniline) Related Products